Cas no 134540-99-1 (Methyl 5-(methoxymethyl)isoxazole-4-carboxylate)

• Product Name: Methyl 5-(methoxymethyl)isoxazole-4-carboxylate
• CAS No: 134540-99-1
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 2192884
• PubChem ID: 14787242
• Update Time: 2025-04-21

Methyl 5-(methoxymethyl)isoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(methoxymethyl)isoxazole-4-carboxylate
• 134540-99-1
• DB-101365
• SCHEMBL265059
• XZJBLUVKJLTTRN-UHFFFAOYSA-N

• Inchi： 1S/C7H9NO4/c1-10-4-6-5(3-8-12-6)7(9)11-2/h3H,4H2,1-2H3
• InChI Key： XZJBLUVKJLTTRN-UHFFFAOYSA-N
• SMILES： O1C(COC)=C(C(=O)OC)C=N1

Computed Properties

• Exact Mass: 171.05315777Da
• Monoisotopic Mass: 171.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.6Ų